Cas no 1206640-61-0 (8-chloro-6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine)

• Product Name: 8-chloro-6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine
• CAS No: 1206640-61-0
• MF: C₇H₄ClF₃N₄
• MW: 236.581669807434
• MDL: MFCD22383935
• CID: 1069840
• PubChem ID: 67335834
• Update Time: 2025-07-18

8-chloro-6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 8-Chloro-6-(trifluoromethyl)-[1,2,4]-triazolo[1,5-a]pyridin-2-amine
• 8-chloro-6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine
• DTXSID90736846
• 8-Chloro-6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2(3h)-imine
• DB-156793
• EN300-208509
• 8-Chloro-6-trifluoromethyl-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine
• CS-0268531
• 2-Amino-8-chloro-6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine
• 8-Chloro-6-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyridin-2-amine
• SCHEMBL2253726
• AKOS016028462
• MFCD22383935
• AG-0031
• 1206640-61-0
• SY129516

• MDL： MFCD22383935
• Inchi： 1S/C7H4ClF3N4/c8-4-1-3(7(9,10)11)2-15-5(4)13-6(12)14-15/h1-2H,(H2,12,14)
• InChI Key： LLAPLJGOFXCNFY-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN2C1=NC(N)=N2

Computed Properties

• Exact Mass: 236.0076583g/mol
• Monoisotopic Mass: 236.0076583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 56.2Ų

Additional information on 8-chloro-6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine

Recent Advances in the Study of 8-Chloro-6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine (CAS: 1206640-61-0)

The compound 8-chloro-6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine (CAS: 1206640-61-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a triazolopyridine scaffold, has been investigated for its unique pharmacological properties, particularly in the context of kinase inhibition and targeted cancer therapies. Recent studies have explored its synthesis, structural modifications, and biological activity, providing valuable insights into its mechanism of action and therapeutic potential.

One of the key areas of research has focused on the compound's role as a selective kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in various diseases, including cancer. Preliminary in vitro studies have demonstrated that 8-chloro-6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine exhibits potent inhibitory activity against specific kinase targets, such as the JAK family of kinases. These findings suggest its potential as a lead compound for the development of novel anticancer agents, particularly for hematological malignancies where JAK-STAT signaling is aberrantly activated.

In addition to its kinase inhibitory properties, recent research has also investigated the compound's pharmacokinetic profile and metabolic stability. Studies utilizing high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have provided detailed data on its absorption, distribution, metabolism, and excretion (ADME) characteristics. These investigations are crucial for understanding the compound's bioavailability and optimizing its formulation for potential clinical use. Notably, the trifluoromethyl group in the molecule has been shown to enhance metabolic stability, a desirable feature for drug candidates.

Structural-activity relationship (SAR) studies have further elucidated the importance of the chloro and trifluoromethyl substituents in modulating the compound's biological activity. Researchers have synthesized a series of analogs to explore the impact of these functional groups on potency and selectivity. The results indicate that the chloro group at the 8-position and the trifluoromethyl group at the 6-position are critical for maintaining high affinity towards the target kinases. These findings have paved the way for the design of second-generation derivatives with improved efficacy and reduced off-target effects.

Recent preclinical studies have also evaluated the compound's antitumor efficacy in animal models. In xenograft models of certain cancers, administration of 8-chloro-6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine led to significant tumor growth inhibition, with minimal observed toxicity. These promising results highlight its potential as a therapeutic agent and warrant further investigation in clinical trials. However, challenges such as optimizing dosing regimens and mitigating potential side effects remain to be addressed.

In conclusion, 8-chloro-6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine (CAS: 1206640-61-0) represents a promising candidate in the field of targeted cancer therapy. Its unique structural features, potent kinase inhibitory activity, and favorable pharmacokinetic properties make it a valuable subject of ongoing research. Future studies should focus on advancing its clinical development, exploring combination therapies, and further refining its chemical structure to enhance therapeutic outcomes. The continued exploration of this compound underscores the importance of innovative chemical entities in addressing unmet medical needs in oncology.